Cas no 1095-78-9 (2,2-Bis(4-aminophenyl)hexafluoropropane)

• Product Name: 2,2-Bis(4-aminophenyl)hexafluoropropane
• CAS No: 1095-78-9
• MF: C₁₅H₁₂F₆N₂
• MW: 334.259604454041
• MDL: MFCD00039146
• CID: 40720
• PubChem ID: 87564320
• Update Time: 2025-06-08

2,2-Bis(4-aminophenyl)hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Perfluoropropane-2,2-diyl)dianiline
• 4,4'-(Hexafluoroisopropylidene)dianiline
• 2,2-Bis(4-aminophenyl)hexafluoropropane
• 4,4‘-(Hexafluoroisopropylidene)dianiline
• 4,4′-(Hexafluoroisopropylidene)dianiline
• 4-[2-(4-aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]aniline
• BIS-A-AF
• 6F-DIAMINE
• 4,4'-(Hexafluoroisopropylidene)bis(benzenamine)
• 2,2-Bis(4-aminophenyl)-1,1,1,3,3,3-hexafluoropropane
• 2,2-Bis(4-aminophenyl)hexafluoropropane98%
• 2,2-Bis(4-aminophenyl)hexafluoropropane 98%
• 4,4'-(Hexafluoroisopropylidene)dianiline,98%
• BEKFRNOZJSYWKZ-UHFFFAOYSA-N
• Benzenamine, 4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
• BEKFRNOZJSYWKZ-UHFFFAOYSA-
• PC1225G
• FS-5311
• 4,4'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)dianiline
• FT-0609169
• 4-[1-(4-Aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]phenylamine #
• SY011308
• 2,2-bis-(4-aminophenyl) hexafluoropropane
• 4,4'-(Hexafluoroisopropylidene)dianiline, 98%
• A802055
• 2,2-Bis(4-aminophenyl)hexafluorop ropane (FA)
• MFCD00039146
• B1400
• 1095-78-9
• InChI=1/C15H12F6N2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h1-8H,22-23H2
• 4-[1-(3,4-diaminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]benzene-1,2-diamine
• CHEMBL2392774
• SCHEMBL107817
• AKOS015855607
• NS00120354
• DTXSID60883250
• 2,2-bis (4-aminophenyl)hexafluoropropane
• 4,4'-[2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene]bisbenzenamine
• 4,4 inverted exclamation mark -(Hexafluoroisopropylidene)dianiline
• DB-008106
• 4-[1-(4-aminophenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]aniline

• MDL： MFCD00039146
• Inchi： 1S/C15H12F6N2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h1-8H,22-23H2
• InChI Key： BEKFRNOZJSYWKZ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 334.09000
• Monoisotopic Mass: 334.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 1.3410 (estimate)
• Melting Point: 196.0 to 199.0 deg-C
• Boiling Point: 436.5 °C at 760 mmHg
• Flash Point: 198.2 °C
• Refractive Index: 1.587
• Water Partition Coefficient: Insoluble
• PSA: 52.04000
• LogP: 5.42410
• Solubility: Insoluble in water

2,2-Bis(4-aminophenyl)hexafluoropropane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,2-Bis(4-aminophenyl)hexafluoropropane

Introduction to 2,2-Bis(4-aminophenyl)hexafluoropropane (CAS No. 1095-78-9)

2,2-Bis(4-aminophenyl)hexafluoropropane, identified by the Chemical Abstracts Service Number (CAS No.) 1095-78-9, is a fluorinated aromatic compound with significant applications in the field of organic synthesis and material science. This compound features a hexafluoropropane backbone substituted with two 4-aminophenyl groups, making it a versatile intermediate in the development of advanced materials and pharmaceuticals.

The structural uniqueness of 2,2-Bis(4-aminophenyl)hexafluoropropane lies in its combination of fluorine atoms and amino groups, which endows it with distinct electronic and steric properties. These characteristics make it a valuable building block for designing molecules with tailored functionalities. In recent years, researchers have been exploring its potential in various domains, including polymer chemistry, liquid crystals, and drug discovery.

In the realm of polymer science, 2,2-Bis(4-aminophenyl)hexafluoropropane has been utilized as a monomer or crosslinking agent to create high-performance polymers. The presence of fluorine atoms enhances the thermal stability and chemical resistance of the resulting polymers, making them suitable for applications in harsh environments. For instance, studies have demonstrated its role in synthesizing polyimides with exceptional thermal endurance and mechanical strength.

Furthermore, the amino groups in 2,2-Bis(4-aminophenyl)hexafluoropropane provide opportunities for further functionalization, enabling the creation of complex molecular architectures. This has sparked interest in its use as a precursor for pharmaceutical intermediates. Researchers have investigated its incorporation into drug candidates aimed at modulating biological pathways. The fluorinated aromatic core is particularly attractive in medicinal chemistry due to its ability to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry have also highlighted the potential of 2,2-Bis(4-aminophenyl)hexafluoropropane as a scaffold for designing novel materials. Molecular modeling studies suggest that its structure can be engineered to exhibit specific optoelectronic properties, making it a candidate for organic semiconductors and light-emitting devices. These findings align with the growing demand for sustainable and high-efficiency electronic materials.

The synthesis of 2,2-Bis(4-aminophenyl)hexafluoropropane typically involves multi-step reactions starting from readily available fluorinated precursors. The introduction of amino groups at the para positions of the phenyl rings requires careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have streamlined this process, allowing for more efficient and scalable production.

Industrial applications of CAS No. 1095-78-9 are also emerging. For example, it has been employed in the manufacture of specialty coatings that offer superior durability and chemical resistance. The fluorine atoms contribute to hydrophobicity and corrosion inhibition, while the aromatic structure provides mechanical robustness. Such coatings are particularly valuable in aerospace and automotive industries where extreme conditions are prevalent.

The environmental impact of using 2,2-Bis(4-aminophenyl)hexafluoropropane is another area of consideration. While fluorinated compounds are known for their stability, this can pose challenges during disposal. However, ongoing research focuses on developing greener synthetic routes that minimize waste and reduce environmental footprint. These efforts are crucial for ensuring that the benefits of this compound are balanced with sustainable practices.

In conclusion, 2,2-Bis(4-aminophenyl)hexafluoropropane (CAS No. 1095-78-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features continue to inspire innovation in material design and drug development. As research progresses, we can expect to see even more sophisticated applications emerging from this versatile chemical entity.